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Compound of Interest

Compound Name: 2-Chloro-3-iodo-5-methylpyridine

CAS No.: 59782-91-1

Cat. No.: B1460942

Get Quote

Pyridine and its derivatives are foundational scaffolds in modern chemistry, forming the core of

numerous pharmaceuticals, agrochemicals, and advanced materials.[1] The specific placement

of functional groups on the pyridine ring dictates the molecule's reactivity and ultimate utility.

Among these, halogenated pyridines are particularly prized as versatile intermediates. The

introduction of halogens, such as chlorine and iodine, at specific positions creates reactive

handles for chemists to perform further molecular modifications, often through cross-coupling

reactions or nucleophilic substitutions.[1]

This guide focuses on 2-Chloro-3-iodo-5-methylpyridine (CAS No. 59782-91-1), a tri-

substituted pyridine that has emerged as a significant building block in synthetic chemistry. Its

unique arrangement of a chloro, an iodo, and a methyl group offers a platform for regioselective

functionalization, making it a valuable intermediate in the synthesis of complex, biologically

active molecules. We will explore the synthetic pathways to this compound, its key

physicochemical properties, and its applications in drug discovery and other industrial sectors.
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The history of 2-Chloro-3-iodo-5-methylpyridine is intrinsically linked to the broader

development of synthetic routes for functionalized pyridines, particularly its precursor, 2-chloro-

5-methylpyridine. The demand for these intermediates has been largely driven by the

agrochemical industry for the synthesis of herbicides and pesticides.[1][2][3]

Early methods for producing 2-chloro-5-methylpyridine often started from beta-picoline (3-

methylpyridine). However, direct chlorination of beta-picoline can lead to a mixture of isomers,

complicating purification and reducing the yield of the desired product.[2][4] To overcome these

challenges, alternative multi-step synthetic strategies were developed, as outlined in various

patents. One notable approach involves the condensation of propionaldehyde with an acrylic

ester, followed by amination to form a dihydropyridone intermediate. This is then halogenated

to create a 2-oxo-5-methyl-5,6-dihalopiperidine, which can be converted to 2-chloro-5-

methylpyridine using a chlorinating agent like phosphorus oxychloride or phosgene.[2][3][5]

The synthesis of 2-Chloro-3-iodo-5-methylpyridine itself represents a further functionalization

of this critical precursor, designed to introduce an iodine atom at the 3-position. This is typically

achieved through a Sandmeyer-type reaction, a classic and reliable method in aromatic

chemistry for converting an amino group into a variety of functionalities, including halides.

Core Synthesis Methodology: The Sandmeyer
Reaction
The most direct and commonly cited method for preparing 2-Chloro-3-iodo-5-methylpyridine
is via a Sandmeyer reaction, starting from 3-Amino-2-chloro-5-methylpyridine. This process

involves two key stages: diazotization of the amine followed by displacement with iodide.[6]

Experimental Protocol
Stage 1: Diazotization of 3-Amino-2-chloro-5-methylpyridine

Preparation: A solution of 3-Amino-2-chloro-5-methylpyridine is prepared in a concentrated

aqueous acid, typically hydrochloric acid. The vessel is cooled to a low temperature,

generally between -15°C and -10°C, using an appropriate cooling bath (e.g., an ice-salt

bath).
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Addition of Nitrite: A solution of sodium nitrite (NaNO₂) in water is added dropwise to the

cooled amine solution. It is critical to maintain the temperature below -10°C during this

addition to ensure the stability of the resulting diazonium salt.

Reaction: The mixture is stirred at this low temperature for approximately 15-30 minutes to

allow for the complete formation of the diazonium salt.

Causality Insight: The low temperature is crucial because diazonium salts are thermally

unstable and can decompose, leading to side products and reduced yield. The strong acid

medium is necessary for the in-situ generation of nitrous acid (HNO₂) from sodium nitrite, which

is the active diazotizing agent.

Stage 2: Iodination

Preparation of Iodide Solution: A solution of potassium iodide (KI) in water is prepared.

Addition: The potassium iodide solution is added dropwise to the cold diazonium salt mixture.

The temperature should be carefully controlled and maintained below -5°C during the initial

phase of the addition.

Reaction and Work-up: After the addition is complete, the reaction is allowed to stir at 0°C for

approximately 30 minutes and then warmed to room temperature for several hours (e.g., 3

hours) to ensure the reaction goes to completion.[6]

Quenching and Extraction: The reaction is quenched by the slow addition of an aqueous

base (e.g., 10 N sodium hydroxide) until the pH is alkaline (pH ≈ 11). This neutralizes the

excess acid. The product is then extracted from the aqueous layer using an organic solvent

such as dichloromethane.[6]

Purification: The combined organic layers are dried over a drying agent (e.g., magnesium

sulfate), filtered, and the solvent is removed under reduced pressure. The resulting crude

product is purified by column chromatography on silica gel (e.g., using an ethyl

acetate/cyclohexane mobile phase) to yield 2-Chloro-3-iodo-5-methylpyridine as a solid.[6]

Self-Validating System: The success of the reaction can be monitored by TLC. The final

product's identity and purity are confirmed through melting point analysis and spectroscopic

methods (NMR, Mass Spectrometry), which should match reference data.[6]
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  (-5°C to RT)
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Caption: Synthesis of 2-Chloro-3-iodo-5-methylpyridine via Sandmeyer reaction.

Physicochemical and Spectroscopic Data
Accurate characterization is essential for confirming the identity and purity of 2-Chloro-3-iodo-
5-methylpyridine.

Property Value Source

CAS Number 59782-91-1 [7]

Molecular Formula C₆H₅ClIN [8][9]

Molecular Weight 253.47 g/mol

Appearance Yellow or Pale Yellow Solid [6][10]

Melting Point 58-61 °C [6]

Boiling Point 284.1 ± 35.0 °C (Predicted) [7][10]

InChI Key
RBZFLTOFXAWOOQ-

UHFFFAOYSA-N
[7]

Spectroscopic Data
¹H NMR (200 MHz, CDCl₃): δ 2.26 (s, 3H, CH₃), 7.96 (d, 1H, J = 2.0 Hz, H-4), 8.15 (d, 1H, J

= 2.0 Hz, H-6).[6]
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¹³C NMR (50 MHz, CDCl₃): δ 17.3 (CH₃), 94.4 (C-3), 133.6 (C-5), 149.2 (C-6), 149.4 (C-4),

151.7 (C-2).[6]

Infrared (IR) (KBr): ν 1402, 1459, 2921 cm⁻¹.[6]

Mass Spectrometry (ESI-MS): m/z 253.89 [M+H]⁺.[6]

Applications in Research and Development
The strategic placement of two different halogen atoms makes 2-Chloro-3-iodo-5-
methylpyridine a highly valuable intermediate for building molecular complexity, particularly

through selective cross-coupling reactions.

2-Chloro-3-iodo-
5-methylpyridine

Complex Target Molecules

Synthetic Intermediate

Pharmaceuticals Agrochemicals Material Science

e.g., Anti-cancer,
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Caption: Role as a versatile intermediate in various industries.

Pharmaceutical Development: This compound serves as a key building block in the

synthesis of novel therapeutic agents. The chloro and iodo groups can be selectively

targeted in reactions like Suzuki, Sonogashira, or Buchwald-Hartwig couplings to introduce

different fragments, enabling the rapid exploration of chemical space in drug discovery

programs. It is noted for its use in developing anti-cancer and anti-inflammatory drugs.[11]

[12]
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Agrochemicals: Following the legacy of its precursors, 2-Chloro-3-iodo-5-methylpyridine is

used in the development of next-generation crop protection agents. Its structure allows for

the creation of pesticides and herbicides with potentially improved efficacy and targeted

action.[11][12]

Material Science: The compound is also explored for its potential in creating novel organic

materials. The pyridine scaffold is a component of many conductive polymers and organic

electronic materials, and this functionalized derivative allows for precise tuning of material

properties.[11][12]

Conclusion
2-Chloro-3-iodo-5-methylpyridine stands as a testament to the enabling power of synthetic

chemistry. While its "discovery" was more of a logical synthetic extension rather than a singular

event, its history is rooted in the industrial need for efficiently produced, highly functionalized

pyridine intermediates. The reliable Sandmeyer synthesis route provides access to this

versatile building block, which empowers researchers in pharmaceuticals, agrochemicals, and

material science to construct complex and valuable molecules. Its dual-halogenated nature

ensures its continued relevance as a strategic intermediate for innovation across the chemical

sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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